118488-18-9; 71989-38-3

Fmoc-D-Tyr(tBu)-OH

• CAS RN:
• 118488-18-9; 71989-38-3

• Formula:
• C28H29NO5

• InChI:
• InChI=1S/C28H29NO5/c1-28(2,3)34-19-14-12-18(13-15-19)16-25(26(30)31)29-27(32)33-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-15,24-25H,16-17H2,1-3H3,(H,29,32)(H,30,31)/t25-/m1/s1

• InChIKey:
• JAUKCFULLJFBFN-RUZDIDTESA-N

• Fmoc-D-Tyr(tBu)-OH is a useful research compound. Its molecular formula is C28H29NO5 and its molecular weight is 459.542. The purity is usually 95%.

Fmoc-D-Tyr(tBu)-OH

In Stock

• CAS RN:
• 118488-18-9

• Formula:
• C28H29NO5

• InChI:
• InChI=1S/C28H29NO5/c1-28(2,3)34-19-14-12-18(13-15-19)16-25(26(30)31)29-27(32)33-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-15,24-25H,16-17H2,1-3H3,(H,29,32)(H,30,31)/t25-/m1/s1

• InChIKey:
• JAUKCFULLJFBFN-RUZDIDTESA-N

• Fmoc-D-Tyr(tBu)-OH, also known as Fmoc-D-Tyr(tBu)-OH, is a useful research compound. Its molecular formula is C28H29NO5 and its molecular weight is 459.5 g/mol. The purity is usually 95%.

Fmoc-Tyr(tBu)-OH

In Stock

• CAS RN:
• 71989-38-3

• Formula:
• C28H29NO5

• InChI:
• InChI=1S/C28H29NO5/c1-28(2,3)34-19-14-12-18(13-15-19)16-25(26(30)31)29-27(32)33-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-15,24-25H,16-17H2,1-3H3,(H,29,32)(H,30,31)

• InChIKey:
• JAUKCFULLJFBFN-UHFFFAOYSA-N

• Fmoc-L-Tyr(tBu)-OH is tyrosine derivative used in soiid phase peptide synthesis.
  
  

(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)butanoic acid

• CAS RN:
• 118488-18-9; 135112-27-5; 138774-93-3; 138774-94-4; 142994-45-4; 170642-27-0; 205528-30-9; 92122-45-7

• Formula:
• C19H19NO4

• InChI:
• InChI=1S/C19H19NO4/c1-2-17(18(21)22)20-19(23)24-11-16-14-9-5-3-7-12(14)13-8-4-6-10-15(13)16/h3-10,16-17H,2,11H2,1H3,(H,20,23)(H,21,22)/t17-/m1/s1

• InChIKey:
• XQIRYUNKLVPVRR-QGZVFWFLSA-N

• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)butanoic acid is a useful research compound. Its molecular formula is C19H19NO4 and its molecular weight is 325.364. The purity is usually 95%.